N-(3-chloro-4-methylphenyl)-2-{[4-methyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• Molecular Formula: C16H15ClN4OS2
• Molecular Weight: 378.9 g/mol
• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-[(4-methyl-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C16H15ClN4OS2/c1-10-5-6-11(8-12(10)17)18-14(22)9-24-16-20-19-15(21(16)2)13-4-3-7-23-13/h3-8H,9H2,1-2H3,(H,18,22)
• InChI Key: CKKORULOCDXLGE-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=NN=C(N2C)C3=CC=CS3)Cl

Description

N-(3-chloro-4-methylphenyl)-2-{[4-methyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a chemical compound that has been synthesized for its potential applications in scientific research. This compound is known for its unique structure and potential biological activity, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of N-(3-chloro-4-methylphenyl)-2-{[4-methyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is not fully understood. However, it is believed to exert its biological effects through the inhibition of certain enzymes and signaling pathways in the body.
Biochemical and Physiological Effects:
Studies have shown that N-(3-chloro-4-methylphenyl)-2-{[4-methyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide exhibits anti-inflammatory effects by reducing the production of pro-inflammatory cytokines in the body. It has also been shown to have anti-tumor effects by inhibiting the growth and proliferation of cancer cells. Additionally, this compound has been investigated for its potential use in treating fungal infections by inhibiting the growth of fungal cells.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-chloro-4-methylphenyl)-2-{[4-methyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide in lab experiments is its potential biological activity, which makes it a promising candidate for further investigation. However, one limitation is that the mechanism of action of this compound is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-(3-chloro-4-methylphenyl)-2-{[4-methyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide. One potential direction is to investigate its potential use in treating other types of infections, such as bacterial or viral infections. Another direction is to further elucidate the mechanism of action of this compound, which may provide insights into its potential therapeutic uses. Additionally, research could be conducted to optimize the synthesis method for this compound, in order to improve its yield and purity.

Synthesis Methods

The synthesis of N-(3-chloro-4-methylphenyl)-2-{[4-methyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide involves the reaction of 3-chloro-4-methylbenzoyl chloride with 4-methyl-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol in the presence of a base such as triethylamine. The resulting product is then purified through a series of chromatography steps to obtain the final compound.

Scientific Research Applications

The potential applications of N-(3-chloro-4-methylphenyl)-2-{[4-methyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide in scientific research are vast. This compound has been shown to exhibit potential biological activity, including anti-inflammatory and anti-tumor effects. It has also been investigated for its potential use in treating fungal infections.